1-(4-methylbenzenesulfonyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

• IUPAC Name: 7-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]-3-phenyltriazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C21H21N7O2S/c1-16-7-9-18(10-8-16)31(29,30)27-13-11-26(12-14-27)20-19-21(23-15-22-20)28(25-24-19)17-5-3-2-4-6-17/h2-10,15H,11-14H2,1H3
• InChI Key: KTDAEWCRQVYWIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=CC=C5
• Molecular Formula: C21H21N7O2S
• Molecular Weight: 435.5 g/mol

Description

The compound “1-(4-methylbenzenesulfonyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine” is a heterocyclic compound. It belongs to the class of organic compounds known as phenyl-1,2,3-triazoles. These are organic compounds containing a 1,2,3-triazole substituted by a phenyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of [1,2,3]triazolo [4,5-d]pyrimidine derivatives bearing a hydrazone moiety were designed, synthesized and evaluated for their antiproliferative activity. The intermediate fused 1,2,3-triazole was synthesized by a click reaction followed by a C–C bond coupling process.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like NMR spectroscopy. The 1H NMR spectrum of a similar compound showed peaks corresponding to the aromatic protons and the protons of the triazole ring.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, a series of [1,2,3]triazolo [4,5-d]pyrimidine derivatives were synthesized and evaluated for their antiproliferative activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the yield, melting point, and NMR data of a similar compound were reported.

Scientific Research Applications

Drug Discovery

1-(4-methylbenzenesulfonyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine has shown promise in drug discovery due to its unique properties. Some notable applications include:

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Medicinal Chemistry

The triazole ring’s stability and hydrogen bonding ability make it valuable in medicinal chemistry. Researchers have explored its use in:

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Mechanism of Action

The mechanism of action of similar compounds has been studied. For example, one compound was found to induce apoptosis of MGC-803 cells probably through the mitochondrial pathway accompanied with decrease of the mitochondrial membrane potential (MMP), activations of caspase-9/3, up-regulation of the expression of Bax, Bak and PUMA, as well as down-regulation of that of Bcl-2 and Mcl-1.

Safety and Hazards

The safety and hazards of similar compounds have been studied. For instance, the cytotoxicity of similar compounds was tested against healthy HEK-293 (Human Embryonic Kidney 293) cell lines.

Future Directions

The future directions in the research of similar compounds involve the design and synthesis of new derivatives with improved biological activities. For instance, the design, synthesis and biological evaluation of [1,2,3]triazolo [4,5-d]pyrimidine derivatives as novel CDK2 inhibitors has been reported.